1-(azetidin-3-yl)-4-bromo-1H-pyrazole hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “1-(azetidin-3-yl)-4-chloro-1H-pyrazole hydrochloride” is a chemical compound with the CAS Number: 2172067-47-7 . It has a molecular weight of 194.06 and its IUPAC name is 1-(azetidin-3-yl)-4-chloro-1H-pyrazole hydrochloride . It is stored at room temperature and comes in a powder form .
Synthesis Analysis
While specific synthesis methods for “1-(azetidin-3-yl)-4-bromo-1H-pyrazole hydrochloride” are not available, there are general methods for synthesizing azetidines. For example, one method involves the alkylation of primary amines with in situ generated bis-triflates of 2-substituted-1,3-propanediols . Another method involves a one-pot synthesis of nitrogen-containing heterocycles from alkyl dihalides and primary amines and hydrazines under microwave irradiation .Molecular Structure Analysis
The InChI code for “1-(azetidin-3-yl)-4-chloro-1H-pyrazole hydrochloride” is 1S/C6H8ClN3.ClH/c7-5-1-9-10(4-5)6-2-8-3-6;/h1,4,6,8H,2-3H2;1H . This code can be used to generate the molecular structure of the compound.Physical And Chemical Properties Analysis
The compound “1-(azetidin-3-yl)-4-chloro-1H-pyrazole hydrochloride” has a melting point of 137-138 degrees Celsius . It is a powder and is stored at room temperature .Scientific Research Applications
Antimicrobial and Antifungal Activities
A significant area of research involves the synthesis of azetidine-containing compounds, including pyrazolines, which have been evaluated for their antimicrobial activities. For example, azetidin-2-one derivatives containing pyrazoline have been synthesized and tested for antibacterial and antifungal activities, indicating a potential for these compounds in developing new antimicrobial agents (Shailesh H. Shah, P. Patel, 2012). These studies suggest that the structural motifs present in "1-(azetidin-3-yl)-4-bromo-1H-pyrazole hydrochloride" could offer similar biological activities, highlighting its potential in drug development for treating microbial infections.
Biological Activity and Drug Development
Research on compounds with azetidine and pyrazole structures has also extended to exploring their biological activities beyond antimicrobial effects. Some derivatives have been investigated for their potential as anti-diabetic and renoprotective agents, indicating the versatility of these compounds in therapeutic applications (A. A. O. Abeed, M. Youssef, R. Hegazy, 2017). This further supports the exploration of "this compound" in various biomedical research contexts, potentially leading to the discovery of new therapeutic agents.
Synthesis and Characterization
The synthesis of azetidine and pyrazole derivatives is a key focus, providing foundational knowledge for developing novel compounds with potential applications in pharmaceuticals. Studies detailing the synthesis routes and characterization of such compounds offer insights into how "this compound" might be synthesized and analyzed for potential applications (H. S. Shailesh, S. Pankaj, Patel Amr, 2012).
Safety and Hazards
properties
IUPAC Name |
1-(azetidin-3-yl)-4-bromopyrazole;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8BrN3.ClH/c7-5-1-9-10(4-5)6-2-8-3-6;/h1,4,6,8H,2-3H2;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GWWBOLFYZWXRNV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1)N2C=C(C=N2)Br.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9BrClN3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.51 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1201657-76-2 |
Source
|
Record name | 1-(azetidin-3-yl)-4-bromo-1H-pyrazole hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.